Cas no 52244-84-5 (Benzoyl chloride, 4-(tetradecyloxy)-)
52244-84-5 structure
Product Name:Benzoyl chloride, 4-(tetradecyloxy)-
CAS No:52244-84-5
MF:C21H33ClO2
MW:352.938525915146
CID:360107
PubChem ID:9998158
Update Time:2025-04-19
Benzoyl chloride, 4-(tetradecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-(tetradecyloxy)-
- 4-tetradecoxybenzoyl chloride
- 4(Tetradecyloxy)benzoyl chloride
- 4-tetradecyloxybenzoyl chloride
- QWBDKWSSXVNJKE-UHFFFAOYSA-N
- 4-(Tetradecyloxy)benzoyl chloride
- p-tetradecyloxybenzoyl chloride
- DTXSID00433955
- 52244-84-5
- SCHEMBL9161795
-
- Inchi: 1S/C21H33ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-24-20-16-14-19(15-17-20)21(22)23/h14-17H,2-13,18H2,1H3
- InChI Key: QWBDKWSSXVNJKE-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)OCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 352.21709
- Monoisotopic Mass: 352.2169080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoyl chloride, 4-(tetradecyloxy)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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